N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H16N2O3S/c1-21-13-8-7-11(9-14(13)22-2)10-16(20)19-17-18-12-5-3-4-6-15(12)23-17/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key: JIZLVXNEKYPRPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=NC3=CC=CC=C3S2)OC
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

N-(1,3-benzothiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H16N2O3S and its molecular weight is 328.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-1,3-benzothiazol-2-yl-2-(3,4-dimethoxyphenyl)acetamide is 328.08816355 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activities

N-1,3-benzothiazol-2-yl-2-(3,4-dimethoxyphenyl)acetamide and its derivatives have been extensively studied for their potential in various scientific research areas, particularly in the development of compounds with antitumor, antimicrobial, and anti-inflammatory properties.

• Antitumor Activity : Derivatives of N-1,3-benzothiazol-2-yl compounds have been synthesized and evaluated for their antitumor activities. For instance, new derivatives bearing different heterocyclic ring systems were tested against human tumor cell lines derived from neoplastic diseases. Some compounds showed considerable anticancer activity against certain cancer cell lines (Yurttaş et al., 2015).

• Antimicrobial and Anti-inflammatory Properties : These compounds have also been explored for their antimicrobial activities against pathogenic bacteria and Candida species, with some demonstrating significant efficacy. Additionally, their potential anti-inflammatory properties were investigated using MTT assay, revealing promising results against fungi and indicating specific structural features that enhance activity (Mokhtari & Pourabdollah, 2013).

• Photophysical and Quantum Mechanical Studies : Research has also extended into the photophysical properties of benzothiazolinone acetamide analogs. Studies have explored their vibrational spectra, electronic properties, and potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and non-linear optical (NLO) activity, indicating their versatility in various applications (Mary et al., 2020).

• Anticonvulsant and Analgesic Activities : Some derivatives have been synthesized to study their analgesic properties, showing significant activity in various models of pain, without adversely affecting motor coordination. This highlights their potential as novel analgesic agents (Kaplancıklı et al., 2012).

• α-Glucosidase Inhibitory Activity : Certain derivatives have been synthesized and evaluated for their α-glucosidase inhibitory activity, showing significant potential. This activity is relevant for the development of treatments for conditions like diabetes, where controlling blood sugar levels is crucial (Koppireddi et al., 2014).

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given the diverse biological activities associated with benzothiazole derivatives, this compound could be a promising candidate for drug development.